Cas no 330201-33-7 (N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide
• CAS No: 330201-33-7
• MF: C₂₀H₁₂BrClN₂O₄
• MW: 459.677283287048
• CID: 6196610
• PubChem ID: 15992831
• Update Time: 2025-10-28

N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide
• Oprea1_774090
• 330201-33-7
• SR-01000424678-1
• SR-01000424678
• AKOS001611459
• EU-0004025
• F0328-0297

• Inchi： 1S/C20H12BrClN2O4/c21-13-6-8-17(15(10-13)19(25)12-4-2-1-3-5-12)23-20(26)16-11-14(22)7-9-18(16)24(27)28/h1-11H,(H,23,26)
• InChI Key： QSQSITHWEDKMEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=C(C=CC=1[N+](=O)[O-])Cl)=O

Computed Properties

• Exact Mass: 457.96690g/mol
• Monoisotopic Mass: 457.96690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide

N-(2-Benzoyl-4-Bromophenyl)-5-Chloro-2-Nitrobenzamide: A Comprehensive Overview

N-(2-Benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide (CAS No. 330201-33-7) is a complex organic compound with a diverse range of applications in the field of chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a benzamide group, a nitro group, and a bromine atom, all of which contribute to its unique chemical properties.

The molecular structure of N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide is composed of two aromatic rings connected by an amide linkage. The benzoyl group attached to the phenyl ring introduces electron-withdrawing effects, while the nitro group further enhances the compound's reactivity and stability. The presence of chlorine and bromine atoms in the molecule adds to its versatility, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing high-performance polymers with enhanced thermal stability and mechanical properties. These polymers have shown promise in applications such as aerospace materials, high-temperature resistant coatings, and electronic devices.

In addition to its role in polymer synthesis, N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide has also been investigated for its potential in pharmaceuticals. The compound's unique structure allows for selective interactions with biological molecules, making it a valuable tool in drug design and development. Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, offering new avenues for therapeutic interventions.

The synthesis of N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's stability under various reaction conditions makes it a reliable intermediate in organic synthesis.

From an environmental perspective, the ecological impact of N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide has been a topic of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly chemical processes. Its biodegradability has also been assessed, with results indicating that it can be effectively broken down under specific conditions.

Furthermore, the optical properties of N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide have been explored for applications in optoelectronics and photonics. Its ability to absorb and emit light at specific wavelengths makes it a candidate for use in light-emitting diodes (LEDs) and solar cells. Ongoing research aims to optimize these properties for commercial applications.

In conclusion, N-(2-benzoyl-4-bromophenyl)-5-chloro-2-nitrobenzamide (CAS No. 330201-33-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important material for future innovations in chemistry and materials science.